3-amino-4-(2-methoxyphenyl)-6-phenyl-N-[3-(trifluoromethyl)phenyl]thieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-4-(2-methoxyphenyl)-6-phenyl-N-[3-(trifluoromethyl)phenyl]thieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C28H20F3N3O2S/c1-36-22-13-6-5-12-19(22)20-15-21(16-8-3-2-4-9-16)34-27-23(20)24(32)25(37-27)26(35)33-18-11-7-10-17(14-18)28(29,30)31/h2-15H,32H2,1H3,(H,33,35)
• InChI Key: VIYPSHSWFPLFDN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=CC(=NC3=C2C(=C(S3)C(=O)NC4=CC=CC(=C4)C(F)(F)F)N)C5=CC=CC=C5
• Molecular Formula: C28H20F3N3O2S
• Molecular Weight: 519.5 g/mol

Description

3-amino-4-(2-methoxyphenyl)-6-phenyl-N-[3-(trifluoromethyl)phenyl]thieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C28H20F3N3O2S and its molecular weight is 519.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 519.12283255 g/mol and the complexity rating of the compound is 780. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antiproliferative Activity

3-Amino-2-arylcarboxamide-thieno[2,3-b]pyridines, a class to which the compound belongs, have shown significant antiproliferative properties. These compounds are effective against the phospholipase C enzyme, with specific modifications at certain positions enhancing their activity. This suggests potential in cancer research and treatment, especially in targeting specific enzymes crucial for cancer cell survival (van Rensburg et al., 2017).

Kinase Inhibition

Similar compounds, specifically substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluorophenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides, have been identified as potent Met kinase inhibitors. This category of inhibitors is crucial in oncology research, offering potential therapeutic benefits in various cancers. One such compound has advanced into phase I clinical trials due to its promising in vivo efficacy and safety profiles (Schroeder et al., 2009).

Synthesis of Novel Compounds

Thieno[2,3-d]pyrimidine and thieno[2,3-b]pyridine derivatives, related to the compound , have been synthesized and tested for various biological activities. The synthesis process involves complex reactions and has yielded compounds with potential antianaphylactic and antimicrobial properties, indicating the versatility of this chemical class in producing biologically active substances (Wagner et al., 1993).

Cell Growth Inhibition

Similar compounds, particularly methyl 3-amino-6-[(hetero)arylethynyl]thieno[3,2-b]pyridine-2-carboxylates, have shown notable growth inhibitory activity against various human tumor cell lines. This suggests potential application in developing anti-cancer drugs, with certain derivatives particularly effective in altering cell cycle distribution and inducing apoptosis in cancer cells (Queiroz et al., 2011).